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Compound of Interest

Compound Name: Chymostatin C

Cat. No.: B15592919 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Chymostatin is a potent, reversible protease inhibitor of microbial origin. It is a mixture of three

components: A, B, and C, with the major component being A.[1][2] Chymostatin is particularly

effective against chymotrypsin-like serine proteases and some cysteine proteases, including

cathepsins A, B, H, and L.[1][3][4] It is a common component in protease inhibitor cocktails

used during protein extraction and purification to prevent proteolytic degradation. This

document provides detailed protocols for the preparation, storage, and handling of Chymostatin

stock solutions.

Physicochemical Properties
A summary of the key quantitative data for Chymostatin is presented in the table below for easy

reference.
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Property Value References

CAS Number 9076-44-2 [3][4][5][6][7][8]

Molecular Weight

Chymostatin A: 607.7 g/mol

Chymostatin B: 593.7 g/mol

Chymostatin C: 607.7 g/mol

(Note: Commercial

chymostatin is a mixture)

[2][4][9]

Appearance White to slightly yellow powder [7]

Melting Point 205 °C [1]

Solubility and Recommended Solvents
Proper dissolution is critical for the efficacy of Chymostatin. The following table summarizes its

solubility in various solvents.
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Solvent Solubility Notes References

DMSO

10 mM or up to 50

mg/mL (may require

sonication)

Recommended for

high-concentration

stock solutions.

[1][6][7][8][10][11]

Glacial Acetic Acid Up to 20 mg/mL

Yields a clear,

colorless to yellow

solution.

[1][2]

0.1 M HCl Soluble

An alternative for

creating stock

solutions.

[1]

Water Sparingly soluble

Not recommended for

initial stock

preparation.

[1][6]

Methanol/Ethanol Sparingly soluble

Not recommended for

initial stock

preparation.

[1]

Ethyl Acetate, Ether,

Hexane
Insoluble --- [1]

For aqueous experimental systems, it is recommended to first dissolve Chymostatin in a

minimal amount of DMSO and then dilute it with the aqueous buffer of choice.[6]

Experimental Protocols
4.1. Preparation of a 10 mM Chymostatin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for laboratory applications.

Materials:

Chymostatin powder (Molecular Weight to be considered as ~607.7 g/mol for calculations)

Dimethyl sulfoxide (DMSO), anhydrous
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Microcentrifuge tubes or amber vials

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Calculate the required mass of Chymostatin:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 607.7 g/mol * (1000 mg / 1 g) = 6.077

mg

Weighing the Chymostatin:

Carefully weigh out approximately 6.1 mg of Chymostatin powder using an analytical

balance and place it into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Chymostatin powder.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.[10][11]

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

inhibitor.[10][12]

Clearly label each aliquot with the name of the solution, concentration, date of preparation,

and your initials.
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Store the aliquots at -20°C for long-term storage (stable for months).[1][7] For very long-

term storage, -80°C can also be used.[10]

4.2. Working Dilutions

The typical working concentration of Chymostatin ranges from 10 to 100 µM (6 to 60 µg/mL).[1]

To prepare a 100 µM working solution from a 10 mM stock, perform a 1:100 dilution (e.g.,

add 1 µL of the 10 mM stock to 99 µL of your experimental buffer).

Note: Dilute aqueous solutions of Chymostatin are less stable and should ideally be

prepared fresh for each experiment.[1] Do not store aqueous solutions for more than a day.

[6]

Safety and Handling Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat when handling Chymostatin powder and its solutions.

DMSO is known to facilitate the absorption of substances through the skin.[1] Therefore,

exercise extreme caution when using DMSO as a solvent.

Handle Chymostatin powder in a chemical fume hood to avoid inhalation.[13]

Consult the Safety Data Sheet (SDS) for comprehensive safety information before use.[6]

[13][14]

Visualization of the Workflow
The following diagram illustrates the key steps for preparing a Chymostatin stock solution.

Stock Solution Preparation Aliquoting and Storage Application

1. Weigh Chymostatin
(~6.1 mg for 1 mL of 10 mM)

2. Dissolve in DMSO
(e.g., 1 mL)

Add to solvent
3. Vortex until

completely dissolved
4. Aliquot into

single-use tubes
5. Store at -20°C

(long-term)
6. Prepare working dilution

(e.g., 1:100 for 100 µM) 7. Use in experiment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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